Cas no 1806572-00-8 (4-((Trifluoromethyl)thio)benzo[d]oxazole-2-sulfonyl chloride)

• Product Name: 4-((Trifluoromethyl)thio)benzo[d]oxazole-2-sulfonyl chloride
• CAS No: 1806572-00-8
• MF: C₈H₃ClF₃NO₃S₂
• MW: 317.692528963089
• CID: 4818721
• Update Time: 2025-07-22

4-((Trifluoromethyl)thio)benzo[d]oxazole-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethylthio)benzo[d]oxazole-2-sulfonyl chloride
• 4-((Trifluoromethyl)thio)benzo[d]oxazole-2-sulfonyl chloride

• Inchi： 1S/C8H3ClF3NO3S2/c9-18(14,15)7-13-6-4(16-7)2-1-3-5(6)17-8(10,11)12/h1-3H
• InChI Key： SRPIXJAHUYIHEF-UHFFFAOYSA-N
• SMILES： ClS(C1=NC2C(=CC=CC=2O1)SC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 411
• XLogP3: 3.8
• Topological Polar Surface Area: 93.8

Additional information on 4-((Trifluoromethyl)thio)benzo[d]oxazole-2-sulfonyl chloride

4-((Trifluoromethyl)thio)benzo[d]oxazole-2-sulfonyl chloride: A Comprehensive Overview

The compound 4-((Trifluoromethyl)thio)benzo[d]oxazole-2-sulfonyl chloride, with the CAS number 1806572-00-8, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure, which combines a benzo[d]oxazole ring system with a trifluoromethylthio group and a sulfonyl chloride functionality. The combination of these groups imparts distinctive chemical properties, making it a valuable building block in various synthetic pathways.

The benzo[d]oxazole moiety is a heterocyclic aromatic system that is known for its stability and versatility in chemical reactions. The presence of the trifluoromethylthio group (SCF3) introduces electron-withdrawing effects, which can significantly influence the reactivity of the molecule. This group also enhances the compound's ability to participate in nucleophilic substitutions, making it a prime candidate for applications in organic synthesis. The sulfonyl chloride group (SOC2) further adds to the compound's reactivity, enabling it to act as an excellent electrophile in various coupling reactions.

Recent studies have highlighted the potential of 4-((Trifluoromethyl)thio)benzo[d]oxazole-2-sulfonyl chloride in the development of advanced materials. For instance, researchers have explored its use in the synthesis of novel polymers with enhanced thermal stability and mechanical properties. The compound's ability to undergo controlled polymerization under mild conditions has opened new avenues for its application in high-performance materials science.

In addition to its role in materials science, this compound has also found applications in medicinal chemistry. The benzo[d]oxazole ring system is known to exhibit bioactivity, and the trifluoromethylthio group can modulate pharmacokinetic properties such as solubility and permeability. Recent research has focused on its potential as a lead compound for drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

The synthesis of 4-((Trifluoromethyl)thio)benzo[d]oxazole-2-sulfonyl chloride involves a multi-step process that typically begins with the preparation of the benzo[d]oxazole core. This is followed by functionalization with the trifluoromethylthio group and subsequent conversion to the sulfonyl chloride derivative. The reaction conditions are carefully optimized to ensure high yields and purity, reflecting the compound's importance in both academic and industrial settings.

From an environmental perspective, understanding the fate and behavior of this compound is crucial. Studies have shown that it exhibits moderate biodegradability under specific conditions, though further research is needed to fully assess its environmental impact. Its use in industrial applications must therefore be accompanied by robust safety protocols to minimize any potential risks.

In conclusion, 4-((Trifluoromethyl)thio)benzo[d]oxazole-2-sulfonyl chloride represents a versatile and valuable chemical entity with diverse applications across multiple disciplines. Its unique structure, combined with its reactivity and functional versatility, positions it as a key player in contemporary chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both scientific advancement and industrial innovation.